Cas no 327088-81-3 (2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine)

• Product Name: 2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine
• CAS No: 327088-81-3
• MF: C₁₆H₁₂F₄N₂O
• MW: 324.272897720337
• CID: 4646166
• Update Time: 2025-05-20

2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine

• Inchi： 1S/C16H12F4N2O/c17-15(18)16(19,20)23-12-7-5-11(6-8-12)22-9-10-3-1-2-4-13(10)14(22)21/h1-8,15,21H,9H2
• InChI Key： KNEVIWFYNWTLPV-UHFFFAOYSA-N
• SMILES： C1(=N)C2=C(C=CC=C2)CN1C1=CC=C(OC(F)(F)C(F)F)C=C1

Additional information on 2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine

Compound CAS No. 327088-81-3: 2-[4-(1,1,2,2-Tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine

The compound with CAS number 327088-81-3, known as 2-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,3-dihydro-1H-isoindol-1-imine, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of isoindoles, which are derivatives of indole with a fused benzene ring. The presence of the tetrafluoroethoxy group introduces significant electronic and steric effects, making this compound a subject of interest in various fields of chemistry and materials science.

The structure of this compound is characterized by a central isoindole ring system substituted at the 4-position of the phenyl group with a tetrafluoroethoxy moiety. The tetrafluoroethoxy group (-O-CF₂-CF₃) is a highly electron-withdrawing substituent due to the electronegativity of fluorine atoms. This substitution pattern significantly influences the electronic properties of the molecule, making it suitable for applications in electronics and optoelectronics.

Recent studies have highlighted the potential of this compound in the development of advanced materials for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The tetrafluoroethoxy substitution enhances the stability and efficiency of these devices by improving charge transport properties and reducing recombination losses. Researchers have also explored its use as a building block for constructing more complex molecular architectures with tailored electronic properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The synthesis strategy typically involves the introduction of the tetrafluoroethoxy group at the para position of an aromatic ring followed by coupling reactions to form the isoindole core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

The chemical stability of this compound is another area of interest. Due to the electron-withdrawing nature of the tetrafluoroethoxy group, the molecule exhibits enhanced resistance to oxidation and thermal degradation. This property makes it a promising candidate for high-performance materials operating under extreme conditions.

From an environmental perspective, the fluorinated substituent raises questions about its biodegradability and potential environmental impact. However, recent studies suggest that under specific conditions, such as high pH or microbial activity, this compound can undergo slow degradation pathways involving cleavage of carbon-fluorine bonds. These findings are crucial for assessing its long-term environmental fate and guiding sustainable practices in its production and use.

In conclusion, CAS No. 327088-81-3 represents a versatile compound with significant potential in modern materials science and electronics. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop next-generation technologies. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in various industrial sectors.